(S)-(4-Bromo-phenyl)-pyrrolidin-3-ol

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: (3S)-1-(4-bromophenyl)pyrrolidin-3-ol
• InChI: InChI=1S/C10H12BrNO/c11-8-1-3-9(4-2-8)12-6-5-10(13)7-12/h1-4,10,13H,5-7H2/t10-/m0/s1
• InChI Key: VXAGQCJOIGKVLU-JTQLQIEISA-N
• Isomeric SMILES: C1CN(C[C@H]1O)C2=CC=C(C=C2)Br
• Canonical SMILES: C1CN(CC1O)C2=CC=C(C=C2)Br

Description

(S)-(4-Bromo-phenyl)-pyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a bromophenyl substituent at the 4-position of the pyrrolidine ring and a hydroxyl group at the 3-position. The compound’s stereochemistry is defined by the (S)-configuration at the 3-hydroxy position, which is critical for its interactions in asymmetric synthesis or biological systems. Pyrrolidine derivatives are widely explored in medicinal chemistry due to their structural rigidity and ability to mimic bioactive motifs. A patented method for synthesizing enantiomerically pure (3S)-pyrrolidin-3-ol hydrochloride highlights the industrial relevance of such stereochemically defined intermediates .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Stereochemical Variations

Key structural analogues include pyrrolidin-3-ol derivatives with varying substituents and stereochemistry. For example:

Compound	Substituents	Stereochemistry	Key Features
(S)-(4-Bromo-phenyl)-pyrrolidin-3-ol	4-Bromo-phenyl, 3-hydroxy	(S)	Bromine enhances electrophilicity
(3R)-1-(2-Phenylethyl)pyrrolidin-3-ol	1-(2-Phenylethyl), 3-hydroxy	(R)	Bulky phenylethyl group increases lipophilicity
(3S)-1-(2-Phenylethyl)pyrrolidin-3-ol	1-(2-Phenylethyl), 3-hydroxy	(S)	Stereochemistry impacts receptor binding
5-[2-[(3S)-Pyrrolidin-3-yl]oxyphenyl]-3-(4-pyridyl)-1,2,4-oxadiazole	Oxadiazole core, pyridyl substituent	(S)	Heterocyclic core for antiviral activity

The bromophenyl group in (S)-(4-Bromo-phenyl)-pyrrolidin-3-ol contrasts with pyridyl or phenylethyl substituents in analogues. Bromine’s electron-withdrawing nature may reduce metabolic degradation compared to electron-donating groups like methyl or methoxy. Stereochemistry also plays a role: (S)-configured pyrrolidinols often exhibit distinct biological activity profiles compared to (R)-isomers due to enantioselective target interactions .

Chirality and Analytical Characterization

Enantiomer polarity parameters, such as Rogers’ η and Flack’s x, are critical for confirming stereochemistry. Flack’s parameter (x) is more reliable for near-centrosymmetric structures, reducing false chirality assignments . For (S)-(4-Bromo-phenyl)-pyrrolidin-3-ol, X-ray crystallography combined with these parameters ensures accurate stereochemical determination, a step essential for validating its enantiopurity against racemic mixtures.